Cas no 2098068-39-2 ((1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol)

• Product Name: (1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol
• CAS No: 2098068-39-2
• MF: C₈H₁₅F₃N₂O
• MW: 212.212712526321
• CID: 4771587
• Update Time: 2025-05-20

(1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol
• [1-(2-aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl]methanol
• (1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C8H15F3N2O/c9-8(10,11)7(6-14)1-3-13(5-7)4-2-12/h14H,1-6,12H2
• InChI Key： PJZTXJCZFWGJOC-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CN(CCN)CC1)(F)F

Computed Properties

• Exact Mass: 212.11364759 g/mol
• Monoisotopic Mass: 212.11364759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.21
• XLogP3: 0
• Topological Polar Surface Area: 49.5

Additional information on (1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol

Exploring the Potential of (1-(2-Aminoethyl)-3-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol in Modern Applications

The compound with CAS No 2098068-39-2, commonly referred to as (1-(2-Aminoethyl)-3-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol, has recently garnered significant attention in the fields of organic chemistry and materials science. This molecule, characterized by its unique pyrrolidine ring structure and the presence of a trifluoromethyl group, exhibits intriguing chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and catalytic processes. The trifluoromethyl group, a common substituent in medicinal chemistry, enhances the molecule's stability and bioavailability. Moreover, the methanol functionality at the 3-position of the pyrrolidine ring introduces hydrophilic properties, which are advantageous in aqueous environments.

One of the most notable advancements involving this compound is its role in asymmetric catalysis. Researchers have demonstrated that (1-(2-Aminoethyl)-3-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol can act as a chiral ligand in transition metal-catalyzed reactions, facilitating the synthesis of enantioselective compounds. This breakthrough has implications for the pharmaceutical industry, where enantiomerically pure compounds are crucial for drug efficacy.

In addition to its catalytic applications, this compound has shown potential in polymer chemistry. The combination of a rigid pyrrolidine framework and a trifluoromethyl group makes it an ideal monomer for synthesizing high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for advanced materials applications.

Recent research has also explored the use of this compound in bioconjugation reactions. Its methanol group can be easily modified to attach bioactive molecules, such as peptides or nucleic acids, enabling its use in targeted drug delivery systems. This versatility underscores its potential as a building block in biotechnology.

In conclusion, (1-(2-Aminoethyl)-3-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol represents a versatile and multifunctional compound with diverse applications across various scientific disciplines. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing modern chemistry and materials science.